N-{3-chloro-4-[(4-chlorobenzyl)oxy]-5-methoxybenzyl}-N-(tetrahydro-2-furanylmethyl)amine

• Molecular Formula: C20H23Cl2NO3
• Molecular Weight: 396.3 g/mol
• IUPAC Name: N-[[3-chloro-4-[(4-chlorophenyl)methoxy]-5-methoxyphenyl]methyl]-1-(oxolan-2-yl)methanamine
• InChI: InChI=1S/C20H23Cl2NO3/c1-24-19-10-15(11-23-12-17-3-2-8-25-17)9-18(22)20(19)26-13-14-4-6-16(21)7-5-14/h4-7,9-10,17,23H,2-3,8,11-13H2,1H3
• InChI Key: BCLWMIHWPKZDNX-UHFFFAOYSA-N
• SMILES: COC1=C(C(=CC(=C1)CNCC2CCCO2)Cl)OCC3=CC=C(C=C3)Cl

Description

N-{3-chloro-4-[(4-chlorobenzyl)oxy]-5-methoxybenzyl}-N-(tetrahydro-2-furanylmethyl)amine, also known as TAK-659, is a small molecule inhibitor that has been developed for the treatment of various types of cancer. It is a selective inhibitor of the protein kinase BTK (Bruton's tyrosine kinase), which plays a crucial role in the development and survival of cancer cells.

Mechanism of Action

N-{3-chloro-4-[(4-chlorobenzyl)oxy]-5-methoxybenzyl}-N-(tetrahydro-2-furanylmethyl)amine works by selectively inhibiting the activity of BTK, a key enzyme that is involved in the signaling pathways that drive cancer cell growth and survival. By blocking BTK, N-{3-chloro-4-[(4-chlorobenzyl)oxy]-5-methoxybenzyl}-N-(tetrahydro-2-furanylmethyl)amine prevents the activation of downstream signaling pathways that promote cancer cell proliferation and survival.
Biochemical and Physiological Effects:
N-{3-chloro-4-[(4-chlorobenzyl)oxy]-5-methoxybenzyl}-N-(tetrahydro-2-furanylmethyl)amine has been shown to have a number of biochemical and physiological effects in cancer cells, including inhibition of cell growth, induction of apoptosis (programmed cell death), and inhibition of angiogenesis (the growth of new blood vessels that supply nutrients to cancer cells).

Advantages and Limitations for Lab Experiments

One of the main advantages of N-{3-chloro-4-[(4-chlorobenzyl)oxy]-5-methoxybenzyl}-N-(tetrahydro-2-furanylmethyl)amine is its selectivity for BTK, which makes it a promising candidate for cancer therapy. However, there are also some limitations to its use in lab experiments, including the need for specialized equipment and expertise in organic chemistry, as well as the potential for off-target effects that may limit its efficacy.

Future Directions

There are several areas of future research that could further our understanding of N-{3-chloro-4-[(4-chlorobenzyl)oxy]-5-methoxybenzyl}-N-(tetrahydro-2-furanylmethyl)amine and its potential as a cancer therapy. These include:
1. Clinical trials to evaluate the safety and efficacy of N-{3-chloro-4-[(4-chlorobenzyl)oxy]-5-methoxybenzyl}-N-(tetrahydro-2-furanylmethyl)amine in humans.
2. Studies to investigate the optimal dosing and administration of N-{3-chloro-4-[(4-chlorobenzyl)oxy]-5-methoxybenzyl}-N-(tetrahydro-2-furanylmethyl)amine for different types of cancer.
3. Development of new formulations of N-{3-chloro-4-[(4-chlorobenzyl)oxy]-5-methoxybenzyl}-N-(tetrahydro-2-furanylmethyl)amine that improve its solubility and bioavailability.
4. Identification of biomarkers that can predict response to N-{3-chloro-4-[(4-chlorobenzyl)oxy]-5-methoxybenzyl}-N-(tetrahydro-2-furanylmethyl)amine and guide patient selection.
5. Investigation of combination therapies that can enhance the efficacy of N-{3-chloro-4-[(4-chlorobenzyl)oxy]-5-methoxybenzyl}-N-(tetrahydro-2-furanylmethyl)amine in cancer treatment.
In conclusion, N-{3-chloro-4-[(4-chlorobenzyl)oxy]-5-methoxybenzyl}-N-(tetrahydro-2-furanylmethyl)amine is a promising small molecule inhibitor that has shown efficacy in preclinical models of cancer. Further research is needed to fully understand its potential as a cancer therapy and to develop optimal strategies for its use in clinical practice.

Synthesis Methods

The synthesis of N-{3-chloro-4-[(4-chlorobenzyl)oxy]-5-methoxybenzyl}-N-(tetrahydro-2-furanylmethyl)amine involves several steps, including the preparation of starting materials, the formation of key intermediates, and the final coupling reaction to yield the desired product. The synthesis is a complex process that requires expertise in organic chemistry and the use of specialized equipment.

Scientific Research Applications

N-{3-chloro-4-[(4-chlorobenzyl)oxy]-5-methoxybenzyl}-N-(tetrahydro-2-furanylmethyl)amine has been extensively studied in preclinical models of cancer, including cell lines and animal models. Studies have shown that N-{3-chloro-4-[(4-chlorobenzyl)oxy]-5-methoxybenzyl}-N-(tetrahydro-2-furanylmethyl)amine is effective in inhibiting the growth and proliferation of cancer cells, and it has demonstrated promising results in several types of cancer, including lymphoma, leukemia, and solid tumors.